Cas no 2138370-10-0 (3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl-)

3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl-, is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent at the 8-position and methyl groups at the N4 and 7-positions, enhances its reactivity and selectivity in synthetic pathways. The compound's unique electronic properties, conferred by the fluorine atom, may improve binding affinity in target interactions, making it valuable for drug discovery. Its stability and functional group diversity also facilitate further derivatization, supporting the development of novel bioactive molecules. This compound is particularly relevant in medicinal chemistry for exploring kinase inhibitors or antimicrobial agents.
3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- structure
2138370-10-0 structure
Product name:3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl-
CAS No:2138370-10-0
MF:C11H12FN3
MW:205.231485366821
CID:5268465

3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl-
    • Inchi: 1S/C11H12FN3/c1-6-3-4-7-10(14-2)8(13)5-15-11(7)9(6)12/h3-5H,13H2,1-2H3,(H,14,15)
    • InChI Key: DOLDVKLDOSIBGY-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(C)C=2F)C(NC)=C(N)C=1

3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-361926-0.1g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
0.1g
$653.0 2023-03-07
Enamine
EN300-361926-2.5g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
2.5g
$1454.0 2023-03-07
Enamine
EN300-361926-5.0g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
5.0g
$2152.0 2023-03-07
Enamine
EN300-361926-0.5g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
0.5g
$713.0 2023-03-07
Enamine
EN300-361926-10.0g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
10.0g
$3191.0 2023-03-07
Enamine
EN300-361926-0.25g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
0.25g
$683.0 2023-03-07
Enamine
EN300-361926-1.0g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
1g
$0.0 2023-06-07
Enamine
EN300-361926-0.05g
8-fluoro-N4,7-dimethylquinoline-3,4-diamine
2138370-10-0
0.05g
$624.0 2023-03-07

3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- Related Literature

Additional information on 3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- (CAS No. 2138370-10-0)

3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- (CAS No. 2138370-10-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad biological activities. With the increasing demand for novel drug candidates and small-molecule inhibitors, this compound has become a focal point in medicinal chemistry. Researchers are particularly interested in its potential applications in targeting kinase pathways and enzyme modulation, which are critical in diseases like cancer and inflammatory disorders.

The molecular structure of 3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- features a fluoro substituent at the 8-position and methyl groups at the N4 and 7-positions, enhancing its lipophilicity and metabolic stability. These modifications are strategically designed to improve bioavailability and target binding affinity, making it a promising scaffold for drug development. Recent studies have explored its role as a selective inhibitor in signal transduction pathways, aligning with the growing trend of precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, 2138370-10-0 has also been investigated for its potential to reduce synthetic steps and minimize waste. The incorporation of fluorine atoms is a key strategy in modern drug design, as it often enhances pharmacokinetic properties and reduces off-target effects. This aligns with the industry's shift toward environmentally friendly and cost-effective manufacturing processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical applications. Quinoline derivatives are widely used in crop protection due to their pesticidal and fungicidal activities. The 8-fluoro-N4,7-dimethyl variant could offer improved efficacy against resistant strains, addressing the global challenge of pest resistance and food security. This relevance to sustainable agriculture makes it a hot topic in both academic and industrial circles.

From a commercial perspective, CAS No. 2138370-10-0 is often sought after by suppliers and researchers for high-throughput screening and lead optimization. Its availability in various purity grades and formulations caters to diverse experimental needs, further driving its demand. The compound's structure-activity relationship (SAR) studies are also a popular subject in scientific literature, as they provide insights into optimizing drug-like properties.

In summary, 3,4-Quinolinediamine, 8-fluoro-N4,7-dimethyl- represents a versatile and highly studied compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific and industrial advancements.

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